molecular formula C17H13FN4S B286939 6-(2,4-Dimethylphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

6-(2,4-Dimethylphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Cat. No. B286939
M. Wt: 324.4 g/mol
InChI Key: DFFBBSNGDKGJQQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(2,4-Dimethylphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The exact mechanism of action of 6-(2,4-Dimethylphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins in the body. It has also been found to interact with specific receptors in the brain, leading to its potential use as an anticonvulsant agent.
Biochemical and Physiological Effects:
Studies have shown that 6-(2,4-Dimethylphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has various biochemical and physiological effects. It has been found to possess antioxidant and anti-inflammatory properties, which may be beneficial in the treatment of various diseases. It has also been found to have an effect on the central nervous system, leading to its potential use as an anticonvulsant agent.

Advantages and Limitations for Lab Experiments

The compound 6-(2,4-Dimethylphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages and limitations for laboratory experiments. One of the advantages is its potential use in the treatment of various diseases. However, one of the limitations is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research of 6-(2,4-Dimethylphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the future directions is the development of new synthesis methods to improve the yield and purity of the compound. Another future direction is the investigation of its potential use in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand its mechanism of action and potential toxicity.
In conclusion, the compound 6-(2,4-Dimethylphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown promising results in scientific research for its potential therapeutic applications. Its synthesis methods, mechanism of action, biochemical and physiological effects, advantages and limitations for laboratory experiments, and future directions are important areas of research that require further investigation.

Synthesis Methods

The synthesis of 6-(2,4-Dimethylphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been achieved using different methods. One of the most common methods is the reaction of 2,4-dimethylphenyl hydrazine with 3-fluorobenzoyl chloride followed by the reaction with thiourea. The product obtained is then reacted with triethylorthoformate to obtain the final compound.

Scientific Research Applications

The compound 6-(2,4-Dimethylphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown potential therapeutic applications in various scientific research studies. It has been found to possess antimicrobial, antitumor, and anti-inflammatory properties. It has also shown potential in the treatment of neurodegenerative diseases and as an anticonvulsant agent.

properties

Molecular Formula

C17H13FN4S

Molecular Weight

324.4 g/mol

IUPAC Name

6-(2,4-dimethylphenyl)-3-(3-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

InChI

InChI=1S/C17H13FN4S/c1-10-6-7-14(11(2)8-10)16-21-22-15(19-20-17(22)23-16)12-4-3-5-13(18)9-12/h3-9H,1-2H3

InChI Key

DFFBBSNGDKGJQQ-UHFFFAOYSA-N

SMILES

CC1=CC(=C(C=C1)C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F)C

Canonical SMILES

CC1=CC(=C(C=C1)C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F)C

Origin of Product

United States

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